N-butan-2-yl-2,4,5-trimethylfuran-3-carboxamide
Overview
Description
N-butan-2-yl-2,4,5-trimethylfuran-3-carboxamide is a chemical compound that has been extensively researched for its potential applications in various fields. It is also known as carabrone and is a natural product found in the essential oils of many plants.
Mechanism of Action
The mechanism of action of N-butan-2-yl-2,4,5-trimethylfuran-3-carboxamide is not fully understood. However, it has been suggested that it may act through the modulation of various signaling pathways, including the MAPK and NF-κB pathways. It has also been shown to inhibit the activity of certain enzymes, such as COX-2 and lipoxygenase.
Biochemical and Physiological Effects:
N-butan-2-yl-2,4,5-trimethylfuran-3-carboxamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. Additionally, N-butan-2-yl-2,4,5-trimethylfuran-3-carboxamide has been shown to have anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-butan-2-yl-2,4,5-trimethylfuran-3-carboxamide in lab experiments is its high purity and yield. Additionally, it has been extensively studied, and its effects are well-documented. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.
Future Directions
There are several potential future directions for the research of N-butan-2-yl-2,4,5-trimethylfuran-3-carboxamide. One area of interest is its potential as a treatment for inflammatory diseases, such as arthritis and inflammatory bowel disease. Additionally, further research could explore its potential as a treatment for various types of cancer. Another potential direction is the investigation of its effects on the gut microbiome and its potential as a prebiotic or probiotic. Finally, research could explore its potential as a flavoring agent in the food industry and its effects on taste perception.
Synthesis Methods
N-butan-2-yl-2,4,5-trimethylfuran-3-carboxamide can be synthesized by the reaction of carvone with butylamine under acidic conditions. The yield of this reaction is typically high, and the purity of the product can be improved through recrystallization.
Scientific Research Applications
N-butan-2-yl-2,4,5-trimethylfuran-3-carboxamide has been investigated for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. It has also been studied for its effects on the central nervous system, including its potential as a treatment for anxiety and depression. Additionally, N-butan-2-yl-2,4,5-trimethylfuran-3-carboxamide has been investigated for its potential as a flavoring agent in the food industry.
properties
IUPAC Name |
N-butan-2-yl-2,4,5-trimethylfuran-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2/c1-6-7(2)13-12(14)11-8(3)9(4)15-10(11)5/h7H,6H2,1-5H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRVDPCVFEWKKPC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)C1=C(OC(=C1C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-butan-2-yl-2,4,5-trimethylfuran-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-1-phenyltriazole-4-carboxamide](/img/structure/B7513446.png)
![3-cyclohexyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]propanamide](/img/structure/B7513449.png)
![2-(2,3-Dihydroindol-1-ylmethyl)-6-methylpyrido[1,2-a]pyrimidin-4-one](/img/structure/B7513456.png)
![N-(cyclopropylmethyl)-N,7-dimethylimidazo[1,2-a]pyridine-2-carboxamide](/img/structure/B7513464.png)
![3-(2,6-Dimethylphenyl)-1-methyl-1-[(1-methylpyrazol-4-yl)methyl]urea](/img/structure/B7513479.png)
